3-(4-Bromophenyl)-1-(4-methoxyphenyl)propan-1-one
Overview
Description
3-(4-Bromophenyl)-1-(4-methoxyphenyl)propan-1-one, also known as 4-Bromo-4-methoxybenzyl bromide, is a chemical compound widely used in scientific research. It is a colorless, crystalline solid with a melting point of 147°C, and is soluble in organic solvents such as dimethyl formamide and dimethyl sulfoxide. The compound has many applications in organic synthesis, and is used as a reagent for the synthesis of various compounds.
Scientific Research Applications
Liquid Crystal Displays (LCDs)
3-(4-Bromophenyl)-4’-methoxypropiophenone: serves as a key intermediate in the synthesis of liquid crystal oligomers and polymers . These materials are crucial for the development of LCDs, which are ubiquitous in modern electronic devices. The compound’s ability to form ordered liquid crystal phases makes it valuable for creating displays with high resolution and low power consumption.
Organic Semiconductors
The molecular structure of 3-(4-Bromophenyl)-4’-methoxypropiophenone allows for its use in the development of organic semiconductors . These semiconductors are essential for organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs), providing an alternative to traditional silicon-based semiconductors with the potential for flexible and lightweight electronic devices.
Polymer Synthesis
This compound is utilized as a monomer in the free radical polymerization process to create methacrylate oligomers . These oligomers can be further polymerized to form main-chain liquid crystal polymers (MCLCPs), which have applications in high-performance materials due to their mechanical strength and chemical resistance.
Heterocyclic Compound Synthesis
3-(4-Bromophenyl)-4’-methoxypropiophenone: can be used to synthesize heterocyclic compounds like isoxazoles, which have a wide variety of biological, pharmaceutical, and technological applications . Isoxazoles are present in many natural products and drugs, and they are also used as building blocks in organic synthesis.
properties
IUPAC Name |
3-(4-bromophenyl)-1-(4-methoxyphenyl)propan-1-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15BrO2/c1-19-15-9-5-13(6-10-15)16(18)11-4-12-2-7-14(17)8-3-12/h2-3,5-10H,4,11H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AOQKOQJLNLBQNR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)CCC2=CC=C(C=C2)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15BrO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4-Bromophenyl)-1-(4-methoxyphenyl)propan-1-one | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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